Neorustmicin B
Neorustmicin B
Brand Name:
Vulcanchem
CAS No.:
104169-53-1
VCID:
VC0217736
InChI:
InChI=1S/C21H34O7/c1-7-16-19(5,24)9-13(2)8-14(3)10-21(26-6)11-20(25,12-27-21)17(22)15(4)18(23)28-16/h9,14-16,24-25H,7-8,10-12H2,1-6H3/b13-9+
SMILES:
CCC1C(C=C(CC(CC2(CC(CO2)(C(=O)C(C(=O)O1)C)O)OC)C)C)(C)O
Molecular Formula:
C11H14N2O3
Molecular Weight:
398.5 g/mol
Neorustmicin B
CAS No.: 104169-53-1
Main Products
VCID: VC0217736
Molecular Formula: C11H14N2O3
Molecular Weight: 398.5 g/mol
| CAS No. | 104169-53-1 |
|---|---|
| Product Name | Neorustmicin B |
| Molecular Formula | C11H14N2O3 |
| Molecular Weight | 398.5 g/mol |
| IUPAC Name | (8E)-6-ethyl-1,7-dihydroxy-13-methoxy-3,7,9,11-tetramethyl-5,14-dioxabicyclo[11.2.1]hexadec-8-ene-2,4-dione |
| Standard InChI | InChI=1S/C21H34O7/c1-7-16-19(5,24)9-13(2)8-14(3)10-21(26-6)11-20(25,12-27-21)17(22)15(4)18(23)28-16/h9,14-16,24-25H,7-8,10-12H2,1-6H3/b13-9+ |
| Standard InChIKey | JLVZVGQWWZKQQV-UKTHLTGXSA-N |
| Isomeric SMILES | CCC1C(/C=C(/CC(CC2(CC(CO2)(C(=O)C(C(=O)O1)C)O)OC)C)\C)(C)O |
| SMILES | CCC1C(C=C(CC(CC2(CC(CO2)(C(=O)C(C(=O)O1)C)O)OC)C)C)(C)O |
| Canonical SMILES | CCC1C(C=C(CC(CC2(CC(CO2)(C(=O)C(C(=O)O1)C)O)OC)C)C)(C)O |
| Synonyms | neorustmicin B |
| PubChem Compound | 6444104 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume